4-Hydroxy-4-(3-methoxyphenyl)-1-methylpiperidine
Overview
Description
4-Hydroxy-4-(3-methoxyphenyl)-1-methylpiperidine is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Antimicrobial Potential : A study by Harini et al. (2014) described the synthesis of novel oxime esters related to 4-Hydroxy-4-(3-methoxyphenyl)-1-methylpiperidine, highlighting their promising antioxidant and antimicrobial activities. Some of these compounds demonstrated significant efficacy in biological assays, with notable antioxidant and antibacterial activities (Harini, Kumar, Peethambar, Rangaswamy, & Naik, 2014).
Metabolic Studies : Research by Smith and Bennett (1958) investigated the metabolic conversion of certain phenyl groups, including the 4-hydroxy-3-methoxyphenyl group, which is a part of the chemical structure of interest. This study contributed to understanding the metabolic pathways and transformations of related compounds (Smith & Bennett, 1958).
Dopamine Transporter Inhibition : Lapa et al. (2005) synthesized potent inhibitors of the dopamine transporter, including compounds structurally related to this compound. These compounds demonstrated high potency in binding to the dopamine transporter and affected locomotor activity in mice, suggesting potential applications in neurological research (Lapa, Byrd, Lapa, Budygin, Childers, Jones, & Harp, 2005).
Structural and Activity Evaluation : Wu et al. (2021) synthesized and evaluated the structural properties and activity of a compound containing the 4-hydroxy-3-methoxyphenyl group. This study involved molecular docking and inhibitory activity evaluation, indicating the compound's potential in protein interaction studies (Wu, Ye, Guo, Liao, Liao, Chunshen, Chai, & Zhou, 2021).
NMR Study of Derivatives : A study by Dega-Szafran, Dulewicz, and Szafran (2006) conducted an NMR study of betaine derivatives related to this compound. This research contributed to the understanding of the conformational aspects of such compounds (Dega-Szafran, Dulewicz, & Szafran, 2006).
Properties
IUPAC Name |
4-(3-methoxyphenyl)-1-methylpiperidin-4-ol | |
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InChI |
InChI=1S/C13H19NO2/c1-14-8-6-13(15,7-9-14)11-4-3-5-12(10-11)16-2/h3-5,10,15H,6-9H2,1-2H3 | |
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InChI Key |
LBZLINTVNISAPP-UHFFFAOYSA-N | |
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Canonical SMILES |
CN1CCC(CC1)(C2=CC(=CC=C2)OC)O | |
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Molecular Formula |
C13H19NO2 | |
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Molecular Weight |
221.29 g/mol | |
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